5-Amino-2-benzyl-8-(diaminomethylideneamino)-4-oxooctanoic acid

• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol
• IUPAC Name: 5-amino-2-benzyl-8-(diaminomethylideneamino)-4-oxooctanoic acid
• InChI: InChI=1S/C16H24N4O3/c17-13(7-4-8-20-16(18)19)14(21)10-12(15(22)23)9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,17H2,(H,22,23)(H4,18,19,20)
• InChI Key: FQRLGZIGRMSTAX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O
• synonyms: 5-amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid; arphamenine A

Description

5-Amino-2-benzyl-8-(diaminomethylideneamino)-4-oxooctanoic acid is a natural product found in Bacteria and Chromobacterium violaceum with data available.

Scientific Research Applications

Synthesis Applications

• Synthesis of α-trifluoromethyl α-amino acids : A study by Burger et al. (2006) detailed the synthesis of α-trifluoromethyl substituted aromatic and heteroaromatic amino acids. This process showcases the versatility of complex amino acids in synthesizing structurally diverse compounds (Burger et al., 2006).

• Nucleophilic Reactions for Synthesizing Esters : Heleyová and Ilavský (1997) discussed nucleophilic reactions involving amino derivatives to produce esters of benzoxazolylamino-2-cyanopropenoic acid. This illustrates the use of amino acids in creating varied chemical structures (Heleyová & Ilavský, 1997).

• Ring Transformations into Imidazolidinediones : Research by Milcent et al. (1991) explored the transformation of oxadiazole derivatives into imidazolidinedione derivatives, highlighting the potential of amino acids in ring transformation processes (Milcent et al., 1991).

Chemical Properties and Reactions

• Synthesis of Schiff Base Compounds : Gupta et al. (2016) synthesized Schiff's bases derived from lysine and aromatic aldehydes, demonstrating the role of amino acids in synthesizing compounds with potential applications in corrosion inhibition (Gupta et al., 2016).

• Synthesis of Novel Schiff Base Scaffolds : Karati et al. (2022) researched the microwave-assisted synthesis of Schiff base compounds of pyrazole nuclei. This study underscores the role of amino acids in developing new pharmacologically active molecules (Karati et al., 2022).

• Formation of Amino Acid Derivatives for Pseudopeptide Synthesis : Pascal et al. (2000) synthesized 4-Amino-3-(aminomethyl)benzoic acid, a novel unnatural amino acid, highlighting its utility as a building block for peptidomimetics (Pascal et al., 2000).